4-(bromomethyl)-2-methoxybenzoic acid
Overview
Description
4-(Bromomethyl)-2-methoxybenzoic acid (BMMB) is a synthetic organic compound that is used in a variety of scientific research applications. It is a derivative of benzoic acid and is characterized by its aromatic ring system and bromomethyl group. This compound has a wide range of uses in the laboratory, from synthesis of other compounds to applications in biochemistry and physiology.
Scientific Research Applications
4-(bromomethyl)-2-methoxybenzoic acid is used in a variety of scientific research applications. It has been used in the synthesis of other compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used in biochemistry and physiology to study the effects of different compounds on various cellular processes. Additionally, this compound has been used in the synthesis of peptides, proteins, and other biomolecules, as well as in the study of enzyme kinetics.
Mechanism of Action
The mechanism of action of 4-(bromomethyl)-2-methoxybenzoic acid is not yet fully understood. However, it is believed that the bromomethyl group of this compound interacts with the aromatic ring system of the compound to form a stable complex. This complex then interacts with cellular components, such as proteins, to alter their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are currently being studied. Some studies have shown that this compound can inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, this compound has been shown to inhibit the activity of certain proteins, such as protein kinases, which are involved in signal transduction pathways.
Advantages and Limitations for Lab Experiments
4-(bromomethyl)-2-methoxybenzoic acid has several advantages for laboratory experiments. It is a relatively inexpensive compound that is easy to synthesize and is stable in a variety of conditions. Additionally, this compound has a wide range of uses, from synthesis of other compounds to applications in biochemistry and physiology. However, this compound also has some limitations. It is highly toxic and can cause irritation to the skin and eyes. Additionally, this compound is not soluble in water, which can limit its use in some experiments.
Future Directions
For 4-(bromomethyl)-2-methoxybenzoic acid research include further studies of its biochemical and physiological effects, as well as its potential use in drug design and development. Additionally, further studies of its mechanism of action and its interactions with other compounds could provide insight into its potential applications in the laboratory. Finally, further research into the synthesis of this compound and other compounds could lead to the development of more efficient and cost-effective methods for synthesizing compounds.
Synthesis Methods
4-(bromomethyl)-2-methoxybenzoic acid can be synthesized through an organic reaction called a Grignard reaction. This reaction involves the combination of a Grignard reagent, such as magnesium bromide, and an aromatic compound, such as benzene, to form an alkyl halide, such as this compound. The reaction is typically carried out in an inert atmosphere, such as nitrogen, and requires a catalyst, such as copper or zinc.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-2-methoxybenzoic acid involves the bromination of 2-methoxybenzoic acid followed by the reaction of the resulting product with formaldehyde.", "Starting Materials": [ "2-methoxybenzoic acid", "bromine", "sulfuric acid", "formaldehyde", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Bromination of 2-methoxybenzoic acid", "2-methoxybenzoic acid is dissolved in glacial acetic acid and cooled to 0°C. Bromine is added dropwise to the solution with constant stirring. Sulfuric acid is added dropwise to the reaction mixture to maintain the temperature at 0°C. The reaction mixture is then stirred for 2 hours at room temperature. The resulting product is filtered and washed with water.", "Step 2: Reaction of the product with formaldehyde", "The product obtained from step 1 is dissolved in a mixture of formaldehyde and sodium hydroxide in water. The reaction mixture is heated to 80°C and stirred for 4 hours. The resulting product is then cooled and filtered. The product is washed with water and dried to obtain 4-(bromomethyl)-2-methoxybenzoic acid." ] } | |
CAS RN |
88709-30-2 |
Molecular Formula |
C9H9BrO3 |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
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